Cas no 2228639-08-3 (3-(4-bromo-2-chlorophenoxy)-3-methylazetidine)

• Product Name: 3-(4-bromo-2-chlorophenoxy)-3-methylazetidine
• CAS No: 2228639-08-3
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 6191024
• PubChem ID: 165944985
• Update Time: 2025-08-05

3-(4-bromo-2-chlorophenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-chlorophenoxy)-3-methylazetidine
• EN300-1925540
• 2228639-08-3

• Inchi： 1S/C10H11BrClNO/c1-10(5-13-6-10)14-9-3-2-7(11)4-8(9)12/h2-4,13H,5-6H2,1H3
• InChI Key： BMGQCRRLSVLXQF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)OC1(C)CNC1

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-bromo-2-chlorophenoxy)-3-methylazetidine

3-(4-Bromo-2-Chlorophenoxy)-3-Methylazetidine: A Comprehensive Overview

3-(4-Bromo-2-Chlorophenoxy)-3-Methylazetidine, identified by the CAS registry number 2228639-08-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a phenoxy group with an azetidine ring, making it a valuable molecule for research and development in the fields of medicinal chemistry and materials science.

The molecular structure of 3-(4-Bromo-2-Chlorophenoxy)-3-Methylazetidine consists of a phenoxy group attached to an azetidine ring. The phenoxy group is substituted with bromine at the 4-position and chlorine at the 2-position, which introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The azetidine ring, a four-membered cyclic amine, contributes to the molecule's rigidity and can serve as a platform for further functionalization. This combination of structural features makes the compound a promising candidate for exploring novel chemical reactions and drug design strategies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(4-Bromo-2-Chlorophenoxy)-3-Methylazetidine. Researchers have employed various methodologies, including nucleophilic aromatic substitution and ring-closing metathesis, to construct this compound. These methods not only enhance the yield but also provide insights into the stereochemical control of the molecule, which is crucial for its potential applications in asymmetric synthesis and enantioselective catalysis.

In terms of pharmacological properties, 3-(4-Bromo-2-Chlorophenoxy)-3-Methylazetidine has shown intriguing biological activity in preliminary studies. For instance, it has demonstrated moderate inhibitory effects on certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug discovery. Additionally, its ability to modulate cellular signaling pathways has been explored, highlighting its role in disease modeling and therapeutic intervention.

The application of 3-(4-Bromo-2-Chlorophenoxy)-3-Methylazetidine extends beyond pharmacology. Its unique structural features make it an attractive candidate for materials science applications, such as the development of advanced polymers and nanomaterials. Recent studies have investigated its use as a building block for constructing supramolecular assemblies, which could find applications in sensors, catalysts, and drug delivery systems.

In conclusion, 3-(4-Bromo-2-Chlorophenoxy)-3-Methylazetidine, with its CAS number 2228639-08-3, represents a versatile molecule with diverse potential applications. Its structural complexity and functional groups provide a foundation for exploring new chemical reactions, drug discovery, and materials innovation. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial endeavors.